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Compound of Interest

Compound Name: O-Methylcassythine

Cat. No.: B15571670 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for O-Methylcassythine (CAS Number:

3984-10-9) was found in publicly available resources. The following information is based on the

general properties of aporphine alkaloids, the chemical class to which O-Methylcassythine
belongs. This guidance is for informational purposes only and should be supplemented by a

thorough risk assessment by qualified professionals before handling this substance.

Hazard Identification and Personal Protective Equipment
(PPE)
Aporphine alkaloids are a class of bioactive compounds, and many exhibit cytotoxic or other

potent biological activities.[1][2][3] Therefore, O-Methylcassythine should be handled with

caution as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves

Inspect gloves for tears or

holes before use. Change

gloves frequently and

immediately if contaminated.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection Fume Hood

All handling of O-

Methylcassythine, especially in

solid form or as a concentrated

solution, should be performed

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Handling and Storage
Handling:

Avoid creating dust when handling the solid compound.

Use in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.
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Store away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid Measures
Accidental Release:

Evacuate the area.

Wear appropriate PPE as listed above.

For small spills of a solid, carefully sweep up the material to avoid generating dust and place

it in a sealed container for disposal.

For small spills of a solution, absorb with an inert material (e.g., vermiculite, sand) and place

in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan
All waste containing O-Methylcassythine should be treated as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the waste through a licensed hazardous waste disposal company.
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Do not dispose of down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol: General Workflow for
Aporphine Alkaloid Isolation
The following is a generalized workflow for the extraction and purification of aporphine alkaloids

from plant material, such as Cassytha filiformis, based on published methodologies.[2][4][5]

This protocol should be adapted and optimized for specific research purposes.
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Step 1: Extraction

Step 2: Acid-Base Partitioning

Step 3: Chromatographic Purification

Step 4: Structure Elucidation

Dried and Powdered Plant Material

Maceration with Methanol

Filtration

Crude Methanolic Extract

Acidify with HCl

Partition with Dichloromethane (to remove non-alkaloids)

Basify Aqueous Layer with NH4OH

Aqueous Layer

Extract with Dichloromethane

Crude Alkaloid Fraction

Silica Gel Column Chromatography

Collect Fractions

Monitor Fractions by TLC

Preparative HPLC

Combine Pure Fractions

Isolated O-Methylcassythine

NMR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Figure 1. Generalized workflow for the isolation of aporphine alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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